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Compound of Interest

Compound Name:
3-Sulfo-glycodeoxycholic acid-

d4disodium

Cat. No.: B10820203

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Sulfo-glycodeoxycholic acid-d4

disodium, a deuterated internal standard crucial for the accurate quantification of its unlabeled

counterpart, 3-Sulfo-glycodeoxycholic acid, in various biological matrices. Its primary

application lies within the field of metabolomics and clinical research, particularly in studies

involving bile acid profiling.

Core Compound Specifications
While a specific CAS number for the deuterated form, 3-Sulfo-glycodeoxycholic acid-d4

disodium, is not consistently provided by suppliers, the non-labeled form, 3-Sulfo-

glycodeoxycholic Acid Disodium Salt, is referenced under CAS Number 66874-10-0.

Researchers should note that supplier-specific catalog numbers are the primary identifiers for

this deuterated standard.
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The following table summarizes the key quantitative data for 3-Sulfo-glycodeoxycholic acid-d4

disodium, compiled from various suppliers. This information is essential for method

development and quality control in analytical laboratories.

Parameter Value Notes

Chemical Formula C₂₆H₃₇D₄NNa₂O₈S
Deuterated (d4) disodium salt

form.

Molecular Weight ~577.67 g/mol

Isotopic Purity ≥98 atom % D
Indicates the percentage of

deuterium enrichment.

Chemical Purity ≥98% (CP)

Refers to the purity of the

compound as determined by

chemical analysis.

Form Solid Powder
Typically supplied as a

lyophilized powder.

Storage Temperature -20°C
Recommended storage

condition to ensure stability.

Solubility
Slightly soluble in Ethanol and

Methanol

Application in Quantitative Analysis
3-Sulfo-glycodeoxycholic acid-d4 disodium is predominantly used as an internal standard in

liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.[1][2] The use of a

stable isotope-labeled internal standard is considered the gold standard in quantitative mass

spectrometry for several reasons:

Correction for Matrix Effects: It helps to compensate for variations in ionization efficiency

caused by co-eluting components in the biological matrix (e.g., plasma, serum, urine).[3]

Improved Accuracy and Precision: By mimicking the analytical behavior of the endogenous

analyte, it corrects for sample loss during extraction and inconsistencies in injection volume.

[4]
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Reliable Quantification: It enables accurate quantification of the target analyte across a

range of concentrations.[5]

The workflow for using this internal standard in a typical bioanalytical assay is outlined below.
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Caption: Workflow for bile acid quantification using a deuterated internal standard.
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Experimental Protocol: Quantification of
Glycodeoxycholic Acid
The following is a generalized experimental protocol for the quantification of glycodeoxycholic

acid in human serum using 3-Sulfo-glycodeoxycholic acid-d4 disodium as an internal standard,

based on common practices in the field.[1][6][7]

Materials and Reagents
3-Sulfo-glycodeoxycholic acid-d4 disodium (Internal Standard, IS)

Glycodeoxycholic acid (Analyte standard for calibration curve)

LC-MS grade Methanol

LC-MS grade Acetonitrile

LC-MS grade Water

Formic Acid (or Ammonium Acetate as mobile phase additive)

Human serum (or other biological matrix)

Microcentrifuge tubes

Autosampler vials

Preparation of Stock and Working Solutions
Internal Standard Stock Solution: Prepare a stock solution of 3-Sulfo-glycodeoxycholic acid-

d4 disodium in methanol (e.g., 1 mg/mL).

Internal Standard Working Solution: Dilute the stock solution with methanol or acetonitrile to

a final concentration suitable for spiking into samples (e.g., 100 ng/mL).[6]

Analyte Stock Solution: Prepare a stock solution of glycodeoxycholic acid in methanol (e.g.,

1 mg/mL).
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Calibration Standards: Perform serial dilutions of the analyte stock solution with a surrogate

matrix (e.g., charcoal-stripped serum) to create a series of calibration standards with known

concentrations.

Sample Preparation
Aliquot 50-100 µL of serum samples, calibration standards, and quality control samples into

microcentrifuge tubes.[8]

Add a precise volume of the internal standard working solution to each tube (except for blank

matrix samples).

Vortex briefly to mix.

Add 3-4 volumes of ice-cold acetonitrile or methanol to precipitate proteins.[6][9]

Vortex thoroughly for approximately 1-2 minutes.

Centrifuge at high speed (e.g., >13,000 rpm) for 10-15 minutes at 4°C to pellet the

precipitated proteins.[8][9]

Carefully transfer the supernatant to a new set of tubes or a 96-well plate.

Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40-60°C.[8]

Reconstitute the dried extract in a specific volume (e.g., 100-200 µL) of the initial mobile

phase composition (e.g., 50:50 methanol:water).[8]

Vortex to ensure complete dissolution and transfer to autosampler vials for LC-MS/MS

analysis.

LC-MS/MS Conditions (Illustrative Example)
LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.9 µm) is commonly used for

bile acid separation.[1]
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Mobile Phase A: Water with 0.1% formic acid or 1 mM ammonium acetate.[1][7]

Mobile Phase B: Acetonitrile/Methanol mixture with 0.1% formic acid.[1]

Gradient Elution: A gradient from a lower to a higher percentage of organic mobile phase (B)

is employed to separate the bile acids.

Flow Rate: Typically in the range of 0.3-0.5 mL/min.[1]

Column Temperature: Maintained at around 40-50°C.[1][6]

Injection Volume: 5-10 µL.[1]

Mass Spectrometer: A triple quadrupole mass spectrometer operated in negative

electrospray ionization (ESI) mode.[6][7]

Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion

transitions for both the analyte and the internal standard are monitored.

The logical relationship for selecting and using an internal standard in a quantitative assay is

depicted in the diagram below.
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Rationale for Selection

Assay Implementation
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Caption: Logic diagram for the use of a deuterated internal standard in bioanalysis.

Conclusion
3-Sulfo-glycodeoxycholic acid-d4 disodium is an indispensable tool for researchers engaged in

the quantitative analysis of bile acids. Its use as an internal standard within a validated LC-

MS/MS method ensures the generation of high-quality, reliable data, which is fundamental for

advancing our understanding of the role of bile acids in health and disease. The detailed

protocol and workflows provided in this guide serve as a comprehensive resource for the

implementation of robust and accurate bioanalytical assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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